Cas no 1805238-04-3 (Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805238-04-3
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4858049
• Update Time: 2025-08-05

Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-9(17)4-7-6(5-12)3-8(10(13)14)16-11(7)15/h3,10H,2,4-5H2,1H3,(H2,15,16)
• InChI Key： YTCBDFCEVJYESW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)N=C(C=1CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate

Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805238-04-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1805238-04-3, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its complex pyridine core structure, serves as a crucial building block in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an amino group, a chloromethyl moiety, and a difluoromethyl substituent, makes it an invaluable asset for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate molecule exhibits unique chemical properties that facilitate its use in synthetic pathways. The amino group provides a nucleophilic site for further functionalization, while the chloromethyl group can undergo reactions such as nucleophilic substitution to introduce additional structural complexity. The difluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, further underscores the compound's importance in drug design.

In recent years, the demand for high-quality intermediates like Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate has surged due to advancements in drug discovery technologies. Modern pharmaceutical research increasingly relies on sophisticated synthetic methodologies to create molecules with tailored biological activities. The compound's versatility has been leveraged in the development of inhibitors targeting various disease pathways, including oncology and central nervous system disorders.

One of the most compelling applications of Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating this intermediate into the molecular framework of kinase inhibitors, researchers have been able to develop compounds with improved selectivity and efficacy. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific kinases while minimizing off-target effects.

The< strong>difluoromethyl group is particularly noteworthy for its impact on pharmacokinetic properties. This substituent has been widely employed in medicinal chemistry to improve drug-like characteristics such as lipophilicity and metabolic stability. In the context of Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate, the presence of this group enhances the compound's resistance to enzymatic degradation, thereby prolonging its biological activity. This feature is especially valuable in the development of long-acting therapeutics where sustained exposure to the target molecule is desired.

Recent research has also highlighted the utility of Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate in the synthesis of antiviral agents. The pyridine scaffold is a common motif in antiviral drugs due to its ability to interact favorably with viral enzymes and proteins. By modifying this scaffold with functional groups like chloromethyl and difluoromethyl, chemists have been able to generate compounds with enhanced antiviral activity. Preliminary studies suggest that derivatives of this intermediate may possess promising efficacy against emerging viral threats.

The< strong>Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate also finds applications in the development of neuroactive compounds. Neurological disorders pose significant challenges in medicine due to their complex pathophysiology. However, the structural features of this intermediate have allowed researchers to design molecules that interact selectively with neuronal receptors and ion channels. Such interactions are critical for modulating neuronal signaling pathways involved in conditions like epilepsy and neurodegenerative diseases.

In conclusion, Ethyl 2-amino-4-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805238-04-3) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and functional groups make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.